Cas no 1804822-59-0 (2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine
• CAS No: 1804822-59-0
• MF: C₈H₇F₅N₂O₂
• MW: 258.145399332047
• CID: 4833525
• Update Time: 2025-10-30

2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F5N2O2/c9-6(10)3-1-5(17-8(11,12)13)4(2-14)15-7(3)16/h1,6H,2,14H2,(H,15,16)
• InChI Key： YPOWQKYBSPZZBD-UHFFFAOYSA-N
• SMILES： FC(C1C(NC(CN)=C(C=1)OC(F)(F)F)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 386
• XLogP3: 0.6
• Topological Polar Surface Area: 64.4

Additional information on 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804822-59-0)

2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804822-59-0) is a multifunctional compound with a unique combination of structural features that make it a valuable intermediate in the synthesis of various pharmaceuticals and agrochemicals. This compound, characterized by its aminomethyl, difluoromethyl, hydroxy, and trifluoromethoxy substituents, has garnered significant attention in recent years due to its potential applications in drug discovery and development.

The chemical structure of 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine is particularly noteworthy for its versatility. The presence of the aminomethyl group allows for facile functionalization through various chemical reactions, such as reductive amination and coupling reactions. The difluoromethyl substituent imparts unique electronic and steric properties, which can influence the compound's biological activity and metabolic stability. The hydroxy group provides a site for further derivatization, enhancing the compound's solubility and reactivity. Lastly, the trifluoromethoxy group contributes to the overall lipophilicity and can modulate the compound's interaction with biological targets.

In the context of drug discovery, 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine has been explored as a lead compound for the development of novel therapeutics. Recent studies have demonstrated its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry (2021) highlighted the compound's ability to inhibit kinases associated with cancer progression, suggesting its utility in oncology applications. Additionally, studies in Bioorganic & Medicinal Chemistry Letters (2020) reported that derivatives of this compound exhibit potent antiviral activity against several RNA viruses, including influenza and coronaviruses.

The synthetic accessibility of 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine is another factor contributing to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently prepare this compound on both laboratory and industrial scales. One notable method involves the sequential introduction of functional groups onto a pyridine scaffold, starting from commercially available starting materials. This approach ensures high yields and purity, making it suitable for large-scale production.

Beyond its applications in pharmaceuticals, 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine has also found use in the agrochemical industry. Its structural features make it an excellent candidate for the development of new herbicides and fungicides. Research published in Pesticide Biochemistry and Physiology (2019) demonstrated that derivatives of this compound exhibit strong herbicidal activity against broadleaf weeds while showing low toxicity to non-target organisms. This dual functionality—high efficacy and low environmental impact—makes it an attractive option for sustainable agriculture practices.

In conclusion, 2-(Aminomethyl)-5-(difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine (CAS No. 1804822-59-0) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique combination of functional groups provides a robust platform for further chemical modifications, enabling the development of novel therapeutics and agrochemicals with improved properties. Ongoing research continues to uncover new applications and optimize synthetic methods, solidifying its position as a key intermediate in modern chemical synthesis.